N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-4-methylthiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis analysis of this compound is not available in the search results. The synthesis of a compound typically involves a series of chemical reactions that lead to the formation of the desired compound .Relevant Papers The search results do not provide any specific papers related to "N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-4-methylthiophene-2-carboxamide" . Therefore, a comprehensive analysis of relevant papers is not possible at this time.
Scientific Research Applications
Synthesis and Biological Evaluation
The compound N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-4-methylthiophene-2-carboxamide, due to its complex structure, is likely to be involved in the synthesis of various biologically active molecules. For example, similar compounds have been synthesized and evaluated for their potential as antidepressant and nootropic agents, demonstrating the utility of such complex molecules in drug development. Schiff's bases and 2-azetidinones derived from related structures have shown significant antidepressant activity, indicating the potential for central nervous system (CNS) applications (Thomas, Nanda, Kothapalli, & Hamane, 2016).
Catalytic Applications
Compounds with similar structural motifs have been utilized in catalytic applications, such as the asymmetric cyclopropanation of olefins. A chiral ruthenium(II)–bis(2-oxazolin-2-yl)pyridine catalyst, which shares a resemblance in the pyridine component, demonstrated efficient activity for producing cyclopropane derivatives with high yields and enantioselectivity (Nishiyama, Itoh, Sugawara, Matsumoto, Aoki, & Itoh, 1995). This highlights the potential of this compound in catalytic processes.
Antimicrobial and Antifungal Applications
Derivatives of structurally similar compounds have been explored for their antimicrobial and antifungal properties. The synthesis of novel pyrazolopyrimidines derivatives and their evaluation as anticancer and anti-5-lipoxygenase agents indicate the therapeutic potential of such compounds. These derivatives have shown promising results in cytotoxicity assays against cancer cell lines and 5-lipoxygenase inhibition activities, suggesting a pathway for the development of new therapeutic agents (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).
properties
IUPAC Name |
N-[2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)ethyl]-4-methylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2S/c1-12-9-15(26-11-12)17(24)20-7-8-22-18(25)23(14-4-5-14)16(21-22)13-3-2-6-19-10-13/h2-3,6,9-11,14H,4-5,7-8H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBGIKNUPQLZYJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)NCCN2C(=O)N(C(=N2)C3=CN=CC=C3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.